2-methoxy-N-(5-thiophen-2-yl-1,3,4-thiadiazol-2-yl)acetamide
Overview
Description
2-methoxy-N-(5-thiophen-2-yl-1,3,4-thiadiazol-2-yl)acetamide is an aromatic amide.
Scientific Research Applications
Pharmacological Applications
Synthesis of Schiff Base Compounds : Schiff base compounds derived from 1,3,4-thiadiazole and acetamide derivatives, including 2-methoxy-N-(5-thiophen-2-yl-1,3,4-thiadiazol-2-yl)acetamide, have been synthesized and evaluated for various pharmacological properties. These compounds are studied for their potential in drug development due to their diverse biological activities (Crane et al., 2004).
Antibacterial and Antifungal Properties : The antibacterial and antifungal properties of benzothiazole derivatives bearing a 1,3,4-thiadiazole moiety have been extensively studied. Some of these compounds show significant efficacy against various bacterial and fungal strains (Tang et al., 2019).
Anticancer Activities : Research has been conducted on various 1,3,4-thiadiazole derivatives for their potential anticancer activities. These compounds are evaluated against different cancer cell lines to assess their efficacy as potential anticancer agents (Yushyn et al., 2022).
Chemical Properties and Synthesis
Molecular Structure Analysis : Studies on the molecular structure and synthesis of 1,3,4-thiadiazole derivatives, including the analysis of their crystal structures and intermolecular interactions, contribute significantly to the understanding of these compounds (Boechat et al., 2011).
Synthesis of Heterocyclic Compounds : The synthesis of various heterocyclic compounds from 1,3,4-thiadiazole derivatives is an area of significant interest. These compounds have potential applications in the development of new drugs and materials (El-Sayed et al., 2015).
properties
Product Name |
2-methoxy-N-(5-thiophen-2-yl-1,3,4-thiadiazol-2-yl)acetamide |
|---|---|
Molecular Formula |
C9H9N3O2S2 |
Molecular Weight |
255.3 g/mol |
IUPAC Name |
2-methoxy-N-(5-thiophen-2-yl-1,3,4-thiadiazol-2-yl)acetamide |
InChI |
InChI=1S/C9H9N3O2S2/c1-14-5-7(13)10-9-12-11-8(16-9)6-3-2-4-15-6/h2-4H,5H2,1H3,(H,10,12,13) |
InChI Key |
BGOHMAJTGWYSNO-UHFFFAOYSA-N |
SMILES |
COCC(=O)NC1=NN=C(S1)C2=CC=CS2 |
Canonical SMILES |
COCC(=O)NC1=NN=C(S1)C2=CC=CS2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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